Cas no 10469-27-9 (Benzeneacetonitrile,a,a-bis(2-hydroxyethyl)-)
10469-27-9 structure
Product Name:Benzeneacetonitrile,a,a-bis(2-hydroxyethyl)-
CAS No:10469-27-9
MF:C12H15NO2
MW:205.253003358841
CID:235026
PubChem ID:82647
Update Time:2025-04-19
Benzeneacetonitrile,a,a-bis(2-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,a,a-bis(2-hydroxyethyl)-
- 4-hydroxy-2-(2-hydroxyethyl)-2-phenylbutanenitrile
- 4-hydroxy-2-(2-hydroxyethyl)-2-phenylbutyronitrile
- 4-Hydroxy-2-(2-hydroxy-aethyl)-2-phenyl-buttersaeure-nitril
- 4-Hydroxy-2-(2-hydroxy-aethyl)-2-phenyl-butyronitril
- 4-hydroxy-2-(2-hydroxy-ethyl)-2-phenyl-butyronitrile
- AC1L33TT
- AC1Q4QOT
- AG-D-17244
- AR-1G2612
- CTK4A3234
- EINECS 233-958-5
- NSC211412
- α,α-Bis(2-hydroxyethyl)benzeneacetonitrile
- 2-Phenyl-2-(2-hydroxyethyl)-4-hydroxybutanenitrile
- BENZENEACETONITRILE, .ALPHA.,.ALPHA.-BIS(2-HYDROXYETHYL)-
- NSC 211412
- 10469-27-9
- 4UDK632LSJ
- .ALPHA.,.ALPHA.-BIS(2-HYDROXYETHYL)BENZENEACETONITRILE
- SCHEMBL16136803
- UNII-4UDK632LSJ
- DTXSID60146650
- NS00023311
- NSC-211412
-
- Inchi: 1S/C12H15NO2/c13-10-12(6-8-14,7-9-15)11-4-2-1-3-5-11/h1-5,14-15H,6-9H2
- InChI Key: UOZFONUAKNTHHC-UHFFFAOYSA-N
- SMILES: OCCC(C#N)(C1C=CC=CC=1)CCO
Computed Properties
- Exact Mass: 205.11035
- Monoisotopic Mass: 205.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.2A^2
- XLogP3: 0.8
Experimental Properties
- Density: 1.156
- Boiling Point: 454.2°Cat760mmHg
- Flash Point: 228.5°C
- Refractive Index: 1.553
- PSA: 64.25
- LogP: 1.21278
Benzeneacetonitrile,a,a-bis(2-hydroxyethyl)- Related Literature
-
Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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